Cas no 123-04-6 (3-(Chloromethyl)heptane)

3-(Chloromethyl)heptane Properties

Names and Identifiers

• 3-(Chloromethyl)heptane
• Isooctylchloride
• 1-chloro-2-ethylhexane
• 2-Ethylhexyl chloride
• 3-(Chloromethyl)-Heptane
• 2-Aethyl-hexylchlorid
• 3-Chlormethyl-heptan
• 3-chloromethyl-heptan
• 3-chloromethyl-heptane
• Barchlor(R) 8I
• Chloro-iso-octane
• TIMTEC-BB SBB005809
• 3-(Chlormethyl)heptan
• 3-(chloromethyl)-heptan
• 2-Ethylhexylchloride
• Heptane, 3-(chloromethyl)-
• 3-Chloromethylheptane
• WLVCBAMXYMWGLJ-UHFFFAOYSA-N
• Hexane, 1-chloro-2-ethyl-,
• Hexane, 1-chloro-2-ethyl-
• HEPTANE, 3-CHLOROMETHYL-
• NSC8883
• 1T84ZY4DN7
• 2-Ethylhexylchlorid
• 3-Chloromethyl heptane
• 2-Ethylhexyl Chloride
• 1-CHLORO-2-ETHYLHEXANE
• AI3-28590
• MFCD00018940
• NS00009091
• BRN 1697456
• SCHEMBL606320
• 4-01-00-00430 (Beilstein Handbook Reference)
• 1230-40-6
• DTXSID40861758
• InChI=1/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• UNII-1T84ZY4DN7
• WLVCBAMXYMWGLJ-UHFFFAOYSA-
• CS-W016329
• 123-04-6
• BS-42104
• EC 204-594-4
• AKOS009156556
• D89423
• FT-0612281
• Q27894053
• EINECS 204-594-4
• EN300-673941
• NSC 8883
• AMY9424
• NSC-8883
• 1-Chloro-2-ethylhexane
• 3-(CHLOROMETHYL)-HEPTANE
• DB-041705
• 2-ethylhexylchloride
• 3-(CHLOROMETHYL)HEPTANE
• 2-ETHYLHEXYL CHLORIDE
• +Expand

• MDL： MFCD00018940
• InChIKey： WLVCBAMXYMWGLJ-UHFFFAOYSA-N
• Inchi： 1S/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• SMILES： ClC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1697456

Computed Properties

• Exact Mass: 148.10200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 148.101878
• Heavy Atom Count: 9
• Complexity: 52.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.44160
• PSA: 0.00000
• Refractive Index: 1.432-1.436
• Water Partition Coefficient: 0.0503 g/L (20 ºC)
• Boiling Point: 169°C(lit.)
• Melting Point: -70 ºC
• Flash Point: 60 ºC
• FEMA: 2885
• Color/Form: Colorless liquid.
• Solubility: It is an excellent solvent for grease and wax. The solubility in water at 20 ℃ is 0.1%; The solubility of water in 1-chloro-2-ethylhexane is 0.1%.
• Density: 0.882

3-(Chloromethyl)heptane Security Information

• Symbol: GHS02 GHS07
• RTECS：MI8760000
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H226,H315,H413
• Warning Statement： P210,P233,P240,P241,P242,P243,P264,P273,P280,P303+P361+P353,P321,P332+P313,P362,P370+P378,P501
• Prompt：warning
• Storage Condition：Keep away from high temperatures, sparks and flames.
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：3

3-(Chloromethyl)heptane Customs Data

• HS CODE：2903199000
• Customs Data：

  China Customs Code:

  2903199000

  Overview:

  2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides